Cas no 1091081-79-6 (N'-(4-acetamidophenyl)-N-(4-phenyloxan-4-yl)methylethanediamide)

• Product Name: N'-(4-acetamidophenyl)-N-(4-phenyloxan-4-yl)methylethanediamide
• CAS No: 1091081-79-6
• MF: C₂₂H₂₅N₃O₄
• MW: 395.451605558395
• CID: 5791808
• PubChem ID: 27451972
• Update Time: 2025-07-14

N'-(4-acetamidophenyl)-N-(4-phenyloxan-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-acetamidophenyl)-N-(4-phenyloxan-4-yl)methylethanediamide
• AKOS024507169
• 1091081-79-6
• VU0642181-1
• N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]oxamide
• N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide
• F5329-0084
• N1-(4-acetamidophenyl)-N2-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)oxalamide

• Inchi： 1S/C22H25N3O4/c1-16(26)24-18-7-9-19(10-8-18)25-21(28)20(27)23-15-22(11-13-29-14-12-22)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,23,27)(H,24,26)(H,25,28)
• InChI Key： MCYKHXPVJIPAHB-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(C(NC2C=CC(=CC=2)NC(C)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 395.18450629g/mol
• Monoisotopic Mass: 395.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.5Ų

Additional information on N'-(4-acetamidophenyl)-N-(4-phenyloxan-4-yl)methylethanediamide

N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide (CAS No. 1091081-79-6): An Overview

N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide (CAS No. 1091081-79-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities.

The chemical structure of N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide includes an acetamide group, a phenyl group, and a tetrahydrofuran ring. These structural elements are crucial for understanding its pharmacological properties and potential therapeutic applications. The acetamide group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and interactions with biological targets. The phenyl group, on the other hand, contributes to the compound's lipophilicity, which is essential for crossing cell membranes and reaching intracellular targets.

Recent studies have explored the biological activities of N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide is in the field of neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. In a study published in the Journal of Neurochemistry, it was found that treatment with this compound significantly reduced neuronal cell death in a mouse model of Parkinson's disease.

The mechanism of action of N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide is not yet fully understood, but it is believed to involve multiple pathways. One hypothesis is that it acts as a modulator of intracellular signaling pathways, such as the MAPK and PI3K/Akt pathways, which are involved in cell survival and inflammation. Additionally, the compound may interact with specific receptors or enzymes, although further research is needed to identify these targets.

In terms of pharmacokinetics, preliminary studies suggest that N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide has favorable properties for oral administration. It exhibits good bioavailability and a reasonable half-life, making it a promising candidate for drug development. However, more detailed pharmacokinetic studies are required to optimize its formulation and dosing regimens.

The safety profile of N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide has also been investigated in preclinical studies. Toxicity assessments have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can be advanced to clinical trials.

In conclusion, N'-(4-Acetamidophenyl)-N-(4-Phenyloxan-4-yl)methylethanediamide (CAS No. 1091081-79-6) represents a promising compound with potential applications in anti-inflammatory and neuroprotective therapies. Its unique chemical structure and biological activities make it an interesting subject for further research and development. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, potentially leading to new treatments for a variety of diseases.